Cas no 2060045-70-5 (1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester)
1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester
-
- MDL: MFCD30499035
- Inchi: 1S/C13H12N4O7/c1-7-9(6-12(18)24-2)13(19)15(14-7)10-4-3-8(16(20)21)5-11(10)17(22)23/h3-5,14H,6H2,1-2H3
- InChI Key: SYNVGWZOCYFILR-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)C(=O)C(CC(OC)=O)=C(C)N1
1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-337396-0.05g |
2060045-70-5 | 0.05g |
$1080.0 | 2023-09-03 | |||
| Enamine | EN300-337396-0.1g |
2060045-70-5 | 0.1g |
$1131.0 | 2023-09-03 | |||
| Enamine | EN300-337396-0.25g |
2060045-70-5 | 0.25g |
$1183.0 | 2023-09-03 | |||
| Enamine | EN300-337396-0.5g |
2060045-70-5 | 0.5g |
$1234.0 | 2023-09-03 | |||
| Enamine | EN300-337396-1.0g |
2060045-70-5 | 1g |
$0.0 | 2023-06-07 | |||
| Enamine | EN300-337396-2.5g |
2060045-70-5 | 2.5g |
$2520.0 | 2023-09-03 | |||
| Enamine | EN300-337396-5.0g |
2060045-70-5 | 5.0g |
$3728.0 | 2023-02-23 | |||
| Enamine | EN300-337396-10.0g |
2060045-70-5 | 10.0g |
$5528.0 | 2023-02-23 | |||
| Enamine | EN300-337396-1g |
2060045-70-5 | 1g |
$1286.0 | 2023-09-03 | |||
| Enamine | EN300-337396-5g |
2060045-70-5 | 5g |
$3728.0 | 2023-09-03 |
1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester
Introduction to 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester (CAS No. 2060045-70-5)
1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester (CAS No. 2060045-70-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, a dinitrophenyl group, and a methyl ester moiety. These structural elements contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.
The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms at positions 1 and 3. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the dinitrophenyl group in the structure of this compound adds to its reactivity and potential for conjugation with biomolecules. The methyl ester moiety further influences the compound's solubility and metabolic stability.
Recent studies have explored the potential of 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that this compound could be developed into a targeted therapy for certain types of cancer.
The pharmacokinetic properties of 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester have also been studied to assess its suitability for drug development. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it a viable candidate for further preclinical and clinical evaluation.
In terms of synthetic chemistry, the preparation of 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the pyrazole ring through cyclization reactions and the introduction of the dinitrophenyl and methyl ester groups through functional group transformations. Advances in synthetic methods have led to more efficient and scalable processes for producing this compound.
The biological activity of 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester has been evaluated using a range of in vitro and in vivo models. Cell-based assays have demonstrated its ability to inhibit inflammatory cytokine production and reduce oxidative stress. Animal studies have further confirmed its efficacy in reducing inflammation and tumor growth in preclinical models.
Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action of 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester and to optimize its pharmacological properties. Ongoing studies are focusing on structure-activity relationship (SAR) analysis to identify structural modifications that can enhance its potency and selectivity. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and reduce side effects.
In conclusion, 1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester (CAS No. 2060045-70-5) represents a promising lead compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent in various medical applications. Continued research will likely uncover new insights into its mechanisms of action and pave the way for its clinical translation.
2060045-70-5 (1H-Pyrazole-4-acetic acid, 1-(2,4-dinitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)